![molecular formula C20H16FN3O2 B2392521 N-({1-[(4-fluorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}methyl)furan-2-carboxamide CAS No. 920113-60-6](/img/structure/B2392521.png)
N-({1-[(4-fluorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}methyl)furan-2-carboxamide
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Overview
Description
N-({1-[(4-fluorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}methyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C20H16FN3O2 and its molecular weight is 349.365. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
Benzimidazole derivatives have been found to exhibit anticancer properties . They can interact with biopolymers in the living system, making them effective in cancer treatment.
Antiviral Activity
Benzimidazole derivatives have shown significant antiviral activity . For instance, substituted benzimidazoles have demonstrated nanomolar activity against respiratory syncytial virus .
Anti-HIV Activity
Benzimidazole derivatives have been used in the development of anti-HIV drugs . Their structural similarity to naturally occurring nucleotides allows them to interact with the virus effectively.
Antihypertensive Activity
Benzimidazole derivatives have been associated with antihypertensive activity . They can help in the management of high blood pressure.
Anti-Inflammatory and Analgesic Activity
These compounds have shown potential in treating inflammation and pain . They can be used in the development of anti-inflammatory and analgesic drugs.
Antidiabetic Activity
Benzimidazole derivatives have also been linked to antidiabetic activity . They can be used in the treatment of diabetes.
Antiprotozoal Activity
Benzimidazole derivatives have demonstrated antiprotozoal activity . They can be effective in treating diseases caused by protozoa.
Antimycobacterial Activity
These compounds have shown antimycobacterial properties . They can be used in the treatment of diseases caused by mycobacteria, such as tuberculosis.
Mechanism of Action
Target of Action
Benzimidazole derivatives, which this compound is a part of, have been reported to interact with a wide range of biological targets due to their structural similarity to naturally occurring nucleotides . This allows them to interact easily with the biopolymers of the living system .
Mode of Action
Benzimidazole derivatives are known to exhibit a broad range of chemical and biological properties . They can participate in a variety of reactions such as free radical bromination, nucleophilic substitution, and oxidation .
Biochemical Pathways
Benzimidazole derivatives have been reported to show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities . These activities suggest that the compound may affect a variety of biochemical pathways.
Pharmacokinetics
The benzimidazole moiety is known to be highly soluble in water and other polar solvents , which could potentially influence its bioavailability.
Result of Action
Benzimidazole derivatives have been reported to possess a wide range of biological activities , suggesting that they may have diverse molecular and cellular effects.
Action Environment
The solubility of benzimidazole derivatives in water and other polar solvents suggests that the compound’s action could potentially be influenced by the polarity of its environment.
properties
IUPAC Name |
N-[[1-[(4-fluorophenyl)methyl]benzimidazol-2-yl]methyl]furan-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16FN3O2/c21-15-9-7-14(8-10-15)13-24-17-5-2-1-4-16(17)23-19(24)12-22-20(25)18-6-3-11-26-18/h1-11H,12-13H2,(H,22,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGXBSXREYUDELB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(N2CC3=CC=C(C=C3)F)CNC(=O)C4=CC=CO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16FN3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
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